N-ethyl-N-(4-fluorophenyl)-2-methylfuran-3-carboxamide

• IUPAC Name: N-ethyl-N-(4-fluorophenyl)-2-methylfuran-3-carboxamide
• InChI: InChI=1S/C14H14FNO2/c1-3-16(12-6-4-11(15)5-7-12)14(17)13-8-9-18-10(13)2/h4-9H,3H2,1-2H3
• InChI Key: NPMLPSUGQNFRJJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=C(C=C1)F)C(=O)C2=C(OC=C2)C
• Molecular Formula: C14H14FNO2
• Molecular Weight: 247.26 g/mol

Description

N-ethyl-N-(4-fluorophenyl)-2-methylfuran-3-carboxamide, also known as EFMC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery. EFMC is a synthetic compound that belongs to the furan class of organic compounds.

Mechanism of Action

The mechanism of action of N-ethyl-N-(4-fluorophenyl)-2-methylfuran-3-carboxamide is not fully understood. However, studies have shown that N-ethyl-N-(4-fluorophenyl)-2-methylfuran-3-carboxamide targets the proteasome, a cellular complex that plays a critical role in protein degradation. N-ethyl-N-(4-fluorophenyl)-2-methylfuran-3-carboxamide inhibits the proteasome's activity, leading to the accumulation of misfolded proteins and ultimately inducing cell death. N-ethyl-N-(4-fluorophenyl)-2-methylfuran-3-carboxamide's ability to target the proteasome makes it a promising lead compound for the development of new drugs that target various diseases.
Biochemical and Physiological Effects:
N-ethyl-N-(4-fluorophenyl)-2-methylfuran-3-carboxamide's biochemical and physiological effects are complex and depend on various factors, including the dose and route of administration. Studies have shown that N-ethyl-N-(4-fluorophenyl)-2-methylfuran-3-carboxamide exhibits potent anticancer and antiviral activity in vitro. However, further studies are needed to determine N-ethyl-N-(4-fluorophenyl)-2-methylfuran-3-carboxamide's safety and efficacy in vivo.

Advantages and Limitations for Lab Experiments

N-ethyl-N-(4-fluorophenyl)-2-methylfuran-3-carboxamide's advantages for lab experiments include its potent activity against various diseases and its ability to target the proteasome. However, N-ethyl-N-(4-fluorophenyl)-2-methylfuran-3-carboxamide's limitations include its complex synthesis process and the need for further studies to determine its safety and efficacy in vivo.

Future Directions

There are several future directions for N-ethyl-N-(4-fluorophenyl)-2-methylfuran-3-carboxamide research. First, further studies are needed to determine N-ethyl-N-(4-fluorophenyl)-2-methylfuran-3-carboxamide's safety and efficacy in vivo. Second, researchers can explore N-ethyl-N-(4-fluorophenyl)-2-methylfuran-3-carboxamide's potential applications in drug discovery for various diseases, including cancer, neurological disorders, and infectious diseases. Third, researchers can investigate the mechanism of action of N-ethyl-N-(4-fluorophenyl)-2-methylfuran-3-carboxamide to gain a better understanding of its biochemical and physiological effects. Fourth, researchers can explore the possibility of modifying N-ethyl-N-(4-fluorophenyl)-2-methylfuran-3-carboxamide's chemical structure to enhance its activity and selectivity. Finally, researchers can investigate the potential of N-ethyl-N-(4-fluorophenyl)-2-methylfuran-3-carboxamide as a lead compound for the development of new drugs that target the proteasome.
Conclusion:
N-ethyl-N-(4-fluorophenyl)-2-methylfuran-3-carboxamide is a promising lead compound for the development of new drugs that target various diseases. N-ethyl-N-(4-fluorophenyl)-2-methylfuran-3-carboxamide's potent anticancer and antiviral activity, as well as its ability to target the proteasome, make it an attractive candidate for drug discovery. However, further studies are needed to determine N-ethyl-N-(4-fluorophenyl)-2-methylfuran-3-carboxamide's safety and efficacy in vivo. The future directions for N-ethyl-N-(4-fluorophenyl)-2-methylfuran-3-carboxamide research include exploring its potential applications in drug discovery, investigating its mechanism of action, and modifying its chemical structure to enhance its activity and selectivity.

Synthesis Methods

N-ethyl-N-(4-fluorophenyl)-2-methylfuran-3-carboxamide is synthesized using a multi-step process that involves the reaction of 4-fluoroaniline with 2-acetylfuran, followed by N-ethylation and carboxylation. The final product is obtained through purification and isolation procedures. The synthesis of N-ethyl-N-(4-fluorophenyl)-2-methylfuran-3-carboxamide is a complex process that requires careful attention to detail and expertise in organic chemistry.

Scientific Research Applications

N-ethyl-N-(4-fluorophenyl)-2-methylfuran-3-carboxamide has attracted significant attention in the scientific community due to its potential applications in drug discovery. N-ethyl-N-(4-fluorophenyl)-2-methylfuran-3-carboxamide is a promising lead compound for the development of new drugs that target various diseases, including cancer, neurological disorders, and infectious diseases. N-ethyl-N-(4-fluorophenyl)-2-methylfuran-3-carboxamide has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and prostate cancer. N-ethyl-N-(4-fluorophenyl)-2-methylfuran-3-carboxamide has also been shown to exhibit potent antiviral activity against HIV-1 and influenza virus.